Cas no 1803896-41-4 (2-Amino-7-difluoromethyl-1H-benzimidazole)

• Product Name: 2-Amino-7-difluoromethyl-1H-benzimidazole
• CAS No: 1803896-41-4
• MF: C₈H₇F₂N₃
• MW: 183.158087968826
• CID: 4826284
• Update Time: 2025-11-02

2-Amino-7-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-7-difluoromethyl-1H-benzimidazole

• Inchi： 1S/C8H7F2N3/c9-7(10)4-2-1-3-5-6(4)13-8(11)12-5/h1-3,7H,(H3,11,12,13)
• InChI Key： AXCIBTRDDWJNQM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C1N=C(N)N2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 1.8
• Topological Polar Surface Area: 54.7

Additional information on 2-Amino-7-difluoromethyl-1H-benzimidazole

Comprehensive Overview of 2-Amino-7-difluoromethyl-1H-benzimidazole (CAS No. 1803896-41-4)

2-Amino-7-difluoromethyl-1H-benzimidazole (CAS No. 1803896-41-4) is a specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl substitution, plays a pivotal role in the development of novel therapeutic agents and crop protection solutions. Its molecular structure, combining an amino group and a benzimidazole core, offers versatile reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for fluorinated benzimidazoles has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in 2-Amino-7-difluoromethyl-1H-benzimidazole for its potential applications in drug discovery, especially in targeting enzymes and receptors associated with inflammatory diseases and cancer. The difluoromethyl group is known to improve lipophilicity and membrane permeability, critical factors in optimizing drug candidates.

The agrochemical industry also explores 2-Amino-7-difluoromethyl-1H-benzimidazole for its herbicidal and fungicidal properties. With growing concerns over sustainable agriculture and resistance management, this compound is being evaluated as a key building block for next-generation crop protection products. Its mode of action, often involving interference with microtubule formation in pests, aligns with the industry's shift toward eco-friendly pesticides.

From a synthetic chemistry perspective, the preparation of 2-Amino-7-difluoromethyl-1H-benzimidazole involves multi-step reactions, including cyclization and fluorination processes. Advanced techniques like microwave-assisted synthesis and catalysis have been employed to enhance yield and purity. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely used to characterize this compound, ensuring compliance with stringent quality standards.

Given the rising interest in personalized medicine and green chemistry, 2-Amino-7-difluoromethyl-1H-benzimidazole is poised to remain a focal point in research. Its compatibility with high-throughput screening platforms and computational modeling further underscores its relevance in modern scientific endeavors. As industries strive for innovation, this compound exemplifies the intersection of molecular design and functional efficacy.

For researchers and manufacturers, sourcing high-quality 2-Amino-7-difluoromethyl-1H-benzimidazole (CAS No. 1803896-41-4) is critical. Reputable suppliers provide detailed technical data sheets and safety guidelines, ensuring seamless integration into laboratory workflows. Whether for academic studies or industrial applications, this compound continues to inspire breakthroughs across multiple disciplines.